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Compound of Interest

Compound Name:
methyl 1-methyl-1H-imidazole-2-

carboxylate

Cat. No.: B1313500 Get Quote

This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with methyl 1-methyl-1H-imidazole-2-carboxylate
powder. The following information is compiled from safety data sheets of closely related

compounds and should be used as a comprehensive starting point for safe laboratory

practices. A thorough risk assessment should be conducted before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with methyl 1-methyl-1H-imidazole-2-
carboxylate powder?

A1: Based on data for similar imidazole compounds, methyl 1-methyl-1H-imidazole-2-
carboxylate powder is expected to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3][4] It is crucial to handle this compound with appropriate personal

protective equipment to avoid exposure.

Q2: What personal protective equipment (PPE) is required when handling this powder?

A2: A comprehensive list of required PPE includes:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[5][6]
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Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).[5] Gloves

should be inspected for pinholes before use and disposed of properly after handling.[5]

Body Protection: A chemically compatible laboratory coat that extends to the wrists and is

fully buttoned is necessary.[5] Full-length pants and closed-toe shoes are also required to

ensure no skin is exposed.[5]

Respiratory Protection: If dust is generated, a government-approved respirator (e.g., N95

dust mask) should be worn.[7]

Q3: How should I properly store methyl 1-methyl-1H-imidazole-2-carboxylate powder?

A3: The powder should be stored in a tightly closed container in a cool, dry, and well-ventilated

area.[1][2][6] It should be kept away from incompatible materials such as strong oxidizing

agents, acids, acid anhydrides, and acid chlorides.[5]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3] If skin

irritation occurs, seek medical attention.[2]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1][2]

Remove contact lenses if present and easy to do so. Continue rinsing and seek medical

attention if eye irritation persists.[2]

Q5: How do I handle a spill of methyl 1-methyl-1H-imidazole-2-carboxylate powder?

A5: For minor spills, you should:

Wear appropriate PPE.[1]

Avoid generating dust.[1]

Use dry clean-up procedures such as sweeping or vacuuming.[1]

Collect the spilled material in a sealed container for disposal.[1]
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Wash the spill area with water.[1]

For major spills, evacuate the area and contact emergency services.[1]

Q6: How should I dispose of waste methyl 1-methyl-1H-imidazole-2-carboxylate?

A6: Disposal of this chemical should be handled by a licensed professional waste disposal

service.[8] Dispose of the contents and container in accordance with local, regional, and

national hazardous waste regulations.[1]

Troubleshooting Guide
Issue Possible Cause Solution

Powder is clumping or appears

moist

Improper storage, exposure to

humidity.

Store in a desiccator or a dry,

tightly sealed container.

Ensure the storage area is

cool and has low humidity.

Inconsistent experimental

results

Impurities in the compound,

degradation.

Verify the purity of the

compound using appropriate

analytical techniques. Store

the compound under

recommended conditions to

prevent degradation.

Skin or eye irritation during

handling

Inadequate PPE, accidental

exposure.

Immediately follow first-aid

procedures. Review and

improve PPE protocols.

Ensure proper use of fume

hoods and ventilated

enclosures.

Quantitative Data Summary
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Property Value Source Compound

Molecular Formula C₅H₆N₂O₂
1-Methyl-1H-imidazole-2-

carboxylic acid[2]

Molecular Weight 126.11 g/mol
1-Methyl-1H-imidazole-2-

carboxylic acid[2][7]

Appearance White to off-white solid
1-Methyl-1H-imidazole-2-

carboxylic acid[9]

Storage Temperature
2-8°C (recommended for some

related compounds)

Methyl 1H-imidazole-2-

carboxylate[10]

Experimental Workflow
Below is a diagram illustrating the standard workflow for handling methyl 1-methyl-1H-
imidazole-2-carboxylate powder in a laboratory setting.
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Safe Handling Workflow for Chemical Powders

Preparation

Handling
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Caption: A logical workflow for the safe handling of chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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